Cas no 1021255-22-0 (2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide)

2-{[2-(4-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a synthetic organic compound featuring a pyrazolo[1,5-a]pyrazine core substituted with a 4-methoxyphenyl group and a sulfanylacetamide moiety linked to a 4-methylphenyl ring. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule due to its heterocyclic framework and functional group diversity. The presence of sulfur and nitrogen atoms may enhance binding affinity in biological systems, while the methoxy and methyl substituents could influence solubility and pharmacokinetic properties. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery or as a scaffold for further derivatization.

2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide structure

1021255-22-0 structure

Product Name:2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide

CAS No:1021255-22-0

MF:C₂₂H₂₀N₄O₂S

MW:404.484803199768

CID:5381755

Update Time:2025-05-20

2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}-N-(4-methylphenyl)acetamide
- 2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide
- Inchi： 1S/C22H20N4O2S/c1-15-3-7-17(8-4-15)24-21(27)14-29-22-20-13-19(25-26(20)12-11-23-22)16-5-9-18(28-2)10-6-16/h3-13H,14H2,1-2H3,(H,24,27)
- InChI Key： HFLCHBWNNIOBQJ-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(OC)C=C3)C=C12

Experimental Properties

Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 13.09±0.70(Predicted)

2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-1618-2μmol	2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide	1021255-22-0	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-1618-5μmol	2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide	1021255-22-0	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-1618-10μmol	2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide	1021255-22-0	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-1618-20μmol	2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide	1021255-22-0	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-1618-1mg	2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide	1021255-22-0	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-1618-2mg	2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide	1021255-22-0	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-1618-3mg	2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide	1021255-22-0	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-1618-4mg	2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide	1021255-22-0	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-1618-5mg	2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide	1021255-22-0	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-1618-10mg	2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide	1021255-22-0	90%+	10mg	$79.0	2023-04-26

2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide Related Literature

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Related Categories

Additional information on 2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Introduction to Compound CAS No. 1021255-22-0: 2-{[2-(4-Methoxyphenyl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}-N-(4-Methylphenyl)Acetamide

The compound with CAS No. 1021255-22-0, named 2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyrazolo[1,5-a]pyrazine ring system, a methoxyphenyl group, and an acetamide moiety. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate various cellular pathways, making them promising candidates for the development of novel therapeutic agents. The 4-methoxyphenyl substituent in this compound adds electron-donating properties, which can enhance its interaction with biological targets. Additionally, the sulfanyl group introduces sulfur-based interactions, further diversifying its chemical reactivity and pharmacokinetic profile.

The N-(4-methylphenyl)acetamide moiety plays a crucial role in stabilizing the molecule's conformation and improving its solubility. This feature is particularly advantageous in drug design, as it facilitates better absorption and distribution within the body. Recent research has also explored the potential of this compound as a kinase inhibitor, with promising results in preclinical models.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production time. This approach aligns with current trends in green chemistry, emphasizing efficiency and sustainability in chemical manufacturing.

The biological evaluation of CAS No. 1021255-22-0 has revealed its potential as an anti-inflammatory agent. Studies conducted on cellular models have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preliminary toxicity studies indicate that the compound exhibits a favorable safety profile, with minimal adverse effects at therapeutic concentrations.

The application of computational chemistry tools has provided deeper insights into the molecular mechanisms underlying its biological activity.Docking studies have identified key residues within target proteins that are critical for binding affinity. These findings are invaluable for guiding further optimization efforts aimed at enhancing potency and selectivity.

In conclusion, CAS No. 1021255-22-0 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with emerging research findings, positions it as a compelling candidate for future drug development initiatives.